Cas no 433248-91-0 ((3R)-3-aminopentan-1-ol)

• Product Name: (3R)-3-aminopentan-1-ol
• CAS No: 433248-91-0
• MF: C₅H₁₃NO
• MW: 103.162821531296
• MDL: MFCD19213695
• CID: 3986300
• PubChem ID: 55284912
• Update Time: 2025-06-10

(3R)-3-aminopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 3-amino-, (3R)-
• (3R)-3-aminopentan-1-ol
• EN300-2517133
• SCHEMBL5776779
• (R)-3-Aminopentan-1-ol
• 433248-91-0
• AKOS006350264

• MDL： MFCD19213695
• Inchi： 1S/C5H13NO/c1-2-5(6)3-4-7/h5,7H,2-4,6H2,1H3/t5-/m1/s1
• InChI Key： GMQNGMZJGKHTIA-RXMQYKEDSA-N
• SMILES： C(O)C[C@H](N)CC

Computed Properties

• Exact Mass: 103.099714038Da
• Monoisotopic Mass: 103.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.3Ų

Additional information on (3R)-3-aminopentan-1-ol

(3R)-3-aminopentan-1-ol (CAS No. 433248-91-0): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

(3R)-3-aminopentan-1-ol (CAS No. 433248-91-0) is a chiral compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as (R)-3-amino-1-pentanol, is a five-carbon alcohol with an amino group at the third carbon position, which imparts it with both hydrophilic and hydrophobic characteristics. These properties make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The molecular formula of (3R)-3-aminopentan-1-ol is C₅H₁₃NO₂, and its molecular weight is 119.16 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of approximately 160°C. Its chiral nature, specifically the presence of the R configuration at the third carbon, is crucial for its biological activity and selectivity in various chemical reactions.

In recent years, the study of chiral compounds has become increasingly important due to their significant role in drug development and asymmetric synthesis. (3R)-3-aminopentan-1-ol has been extensively investigated for its potential as a building block in the synthesis of enantiomerically pure drugs. The ability to control the stereochemistry of molecules is essential for optimizing their pharmacological properties, such as potency, selectivity, and bioavailability.

One of the key applications of (3R)-3-aminopentan-1-ol is in the synthesis of β-amino alcohols, which are important intermediates in the production of various pharmaceuticals. β-amino alcohols are known for their ability to form stable complexes with metal ions, making them useful in coordination chemistry and catalysis. For example, a recent study published in the Journal of Organic Chemistry demonstrated the use of (3R)-3-aminopentan-1-ol as a chiral ligand in palladium-catalyzed asymmetric allylic alkylation reactions, achieving high enantioselectivities (ee > 95%). This finding highlights the compound's potential as a versatile reagent in asymmetric synthesis.

Beyond its role as a synthetic intermediate, (3R)-3-aminopentan-1-ol has also shown promise in biological studies. Research conducted by a team at the University of California, San Francisco, investigated the effects of this compound on neural cell cultures. The study found that (3R)-3-aminopentan-1-ol exhibited neuroprotective properties by reducing oxidative stress and promoting cell survival under conditions of hypoxia. These findings suggest that the compound may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its biological applications, (3R)-3-aminopentan-1-ol has been explored for its use in materials science. A study published in Advanced Materials reported the use of this compound as a chiral dopant in liquid crystal systems. The introduction of (3R)-3-aminopentan-1-ol into liquid crystal mixtures resulted in enhanced optical properties and improved alignment behavior, which could have implications for the development of advanced display technologies.

The safety profile of (3R)-3-aminopentan-1-ol is an important consideration for its use in various applications. According to safety data sheets (SDS), this compound is generally considered to be low toxicity when handled properly. However, it is important to follow standard laboratory safety protocols to minimize exposure risks. Proper storage conditions include keeping the compound away from heat sources and incompatible materials.

In conclusion, (3R)-3-aminopentan-1-ol (CAS No. 433248-91-0) is a versatile chiral compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural properties make it an attractive intermediate for synthesizing biologically active molecules and pharmaceuticals. Ongoing research continues to uncover new uses for this compound, highlighting its importance in both academic and industrial settings.